Cas no 85187-99-1 ((2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)trimethylammonium acetate)

• Product Name: (2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)trimethylammonium acetate
• CAS No: 85187-99-1
• MF: C₂₃H₃₀N₆O₂S
• MW: 454.588303089142
• CID: 887254
• Update Time: 2023-08-03

(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)trimethylammonium acetate Chemical and Physical Properties

Names and Identifiers

• [2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]phenyl]amino]ethyl]trimethylammonium acetate
• 2-[N-ethyl-4-[(3-phenyl-1,2,4-thiadiazol-5-yl)diazenyl]anilino]ethyl-trimethylazanium,acetate
• (2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)trimethylammonium acetate

• Inchi： 1S/C21H27N6S.C2H4O2/c1-5-26(15-16-27(2,3)4)19-13-11-18(12-14-19)23-24-21-22-20(25-28-21)17-9-7-6-8-10-17;1-2(3)4/h6-14H,5,15-16H2,1-4H3;1H3,(H,3,4)/q+1;/p-1/b24-23+;
• InChI Key： GYQOGLTXNQTGML-XMXXDQCKSA-M
• SMILES： S1C(=NC(C2C=CC=CC=2)=N1)/N=N/C1C=CC(=CC=1)N(CC)CC[N+](C)(C)C.[O-]C(C)=O

Computed Properties

• Exact Mass: 454.215095
• Monoisotopic Mass: 454.215095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C